Cas no 1806873-70-0 (Ethyl 2-chloro-5-(difluoromethyl)-6-methylpyridine-3-acetate)

• Product Name: Ethyl 2-chloro-5-(difluoromethyl)-6-methylpyridine-3-acetate
• CAS No: 1806873-70-0
• MF: C₁₁H₁₂ClF₂NO₂
• MW: 263.66828918457
• CID: 4873077
• Update Time: 2025-06-18

Ethyl 2-chloro-5-(difluoromethyl)-6-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-5-(difluoromethyl)-6-methylpyridine-3-acetate

• Inchi： 1S/C11H12ClF2NO2/c1-3-17-9(16)5-7-4-8(11(13)14)6(2)15-10(7)12/h4,11H,3,5H2,1-2H3
• InChI Key： DPJGXWWAZWWFKM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(F)F)C(C)=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-5-(difluoromethyl)-6-methylpyridine-3-acetate

Ethyl 2-chloro-5-(difluoromethyl)-6-methylpyridine-3-acetate (CAS No. 1806873-70-0): An Overview

Ethyl 2-chloro-5-(difluoromethyl)-6-methylpyridine-3-acetate (CAS No. 1806873-70-0) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound, characterized by its unique structural features, including a chloro-substituted pyridine ring and a difluoromethyl group, exhibits a range of properties that make it a valuable intermediate in the development of novel drugs and agrochemicals.

The CAS Number 1806873-70-0 serves as a unique identifier for this compound, facilitating its precise tracking and reference in scientific literature and databases. The molecular formula of Ethyl 2-chloro-5-(difluoromethyl)-6-methylpyridine-3-acetate is C₁₂H₁₂ClF₂N₂O₂, and its molecular weight is approximately 291.68 g/mol. The compound's structure consists of a pyridine ring with substituents at the 2-, 5-, and 6-positions, along with an ester group at the 3-position.

Recent studies have highlighted the potential applications of Ethyl 2-chloro-5-(difluoromethyl)-6-methylpyridine-3-acetate in various areas of research. One notable application is in the synthesis of pyridine-based derivatives, which are crucial in the development of new pharmaceuticals. The presence of the chloro and difluoromethyl groups imparts unique electronic and steric properties to the molecule, making it an excellent starting material for further functionalization.

In the context of drug discovery, Ethyl 2-chloro-5-(difluoromethyl)-6-methylpyridine-3-acetate has been explored as a key intermediate in the synthesis of compounds with potential therapeutic effects. For instance, a study published in the *Journal of Medicinal Chemistry* reported the use of this compound in the development of novel inhibitors targeting specific enzymes involved in disease pathways. The introduction of the difluoromethyl group has been shown to enhance the potency and selectivity of these inhibitors, making them promising candidates for further clinical evaluation.

Beyond pharmaceutical applications, Ethyl 2-chloro-5-(difluoromethyl)-6-methylpyridine-3-acetate has also found utility in agrochemical research. The compound's structural features make it suitable for the synthesis of pesticides and herbicides with improved efficacy and reduced environmental impact. A recent study in *Pest Management Science* demonstrated that derivatives of this compound exhibit enhanced activity against various pests, while maintaining low toxicity to non-target organisms.

The synthesis of Ethyl 2-chloro-5-(difluoromethyl)-6-methylpyridine-3-acetate typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and esterification steps. Advances in synthetic methodologies have led to more efficient and scalable processes, making this compound more accessible for large-scale applications.

In terms of physical properties, Ethyl 2-chloro-5-(difluoromethyl)-6-methylpyridine-3-acetate is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). The compound's stability under various conditions has been extensively studied, with findings indicating good stability under standard laboratory conditions but potential degradation under extreme conditions such as high temperature or strong acidic environments.

The safety profile of Ethyl 2-chloro-5-(difluoromethyl)-6-methylpyridine-3-acetate is an important consideration for its use in research and industrial applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are recommended to ensure safety. Standard precautions such as wearing personal protective equipment (PPE) and working in well-ventilated areas are advised when handling this compound.

In conclusion, Ethyl 2-chloro-5-(difluoromethyl)-6-methylpyridine-3-acetate (CAS No. 1806873-70-0) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and agrochemical development. Its unique structural features and favorable properties make it an attractive candidate for further exploration and utilization in various scientific endeavors. As research continues to advance, it is likely that new applications and insights into the potential uses of this compound will emerge.